Cas no 1027224-91-4 (4-Phenyl-N-4-(trifluoromethoxy)phenyltetrahydro-1(2H)-pyrazinecarbothioamide)

• Product Name: 4-Phenyl-N-4-(trifluoromethoxy)phenyltetrahydro-1(2H)-pyrazinecarbothioamide
• CAS No: 1027224-91-4
• MF: C₁₈H₁₈F₃N₃OS
• MW: 381.415233135223
• MDL: MFCD01567615
• CID: 4568550
• Update Time: 2025-08-04

4-Phenyl-N-4-(trifluoromethoxy)phenyltetrahydro-1(2H)-pyrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• (4-PHENYLPIPERAZINYL)((4-(TRIFLUOROMETHOXY)PHENYL)AMINO)METHANE-1-THIONE
• 4-Phenyl-N-[4-(trifluoromethoxy)phenyl]tetrahydro-1(2H)-pyrazinecarbothioamide
• 1-Piperazinecarbothioamide, 4-phenyl-N-[4-(trifluoromethoxy)phenyl]-
• 4-Phenyl-N-4-(trifluoromethoxy)phenyltetrahydro-1(2H)-pyrazinecarbothioamide

• MDL： MFCD01567615
• Inchi： 1S/C18H18F3N3OS/c19-18(20,21)25-16-8-6-14(7-9-16)22-17(26)24-12-10-23(11-13-24)15-4-2-1-3-5-15/h1-9H,10-13H2,(H,22,26)
• InChI Key： FDUKXESNYGNIEA-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(OC(F)(F)F)C=C2)=S)CCN(C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 381.112268g/mol
• Monoisotopic Mass: 381.112268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 381.4g/mol
• XLogP3: 4.5
• Topological Polar Surface Area: 59.8Ų

Additional information on 4-Phenyl-N-4-(trifluoromethoxy)phenyltetrahydro-1(2H)-pyrazinecarbothioamide

Comprehensive Overview of 4-Phenyl-N-4-(trifluoromethoxy)phenyltetrahydro-1(2H)-pyrazinecarbothioamide (CAS No. 1027224-91-4)

The compound 4-Phenyl-N-4-(trifluoromethoxy)phenyltetrahydro-1(2H)-pyrazinecarbothioamide (CAS No. 1027224-91-4) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. With its unique combination of a tetrahydro-1(2H)-pyrazine core, a phenyl ring, and a trifluoromethoxy substituent, this compound exhibits potential pharmacological properties that make it a subject of ongoing research. Its carbothioamide functional group further enhances its versatility in binding to biological targets, making it a promising candidate for therapeutic applications.

In recent years, the demand for novel small molecules with drug-like properties has surged, driven by advancements in high-throughput screening and computational chemistry. Researchers are particularly interested in compounds like 4-Phenyl-N-4-(trifluoromethoxy)phenyltetrahydro-1(2H)-pyrazinecarbothioamide due to their potential to modulate enzyme activity or receptor signaling. The inclusion of a trifluoromethoxy group is noteworthy, as this moiety is known to improve metabolic stability and bioavailability, two critical factors in drug development.

The synthesis of CAS No. 1027224-91-4 involves multi-step organic reactions, often starting with the construction of the tetrahydro-1(2H)-pyrazine scaffold. Subsequent functionalization with the phenyl and trifluoromethoxy groups requires precise control over reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize the compound and confirm its structural integrity.

One of the most frequently asked questions in online searches is: "What are the potential applications of 4-Phenyl-N-4-(trifluoromethoxy)phenyltetrahydro-1(2H)-pyrazinecarbothioamide?" While the compound is still under investigation, preliminary studies suggest it may have relevance in targeting neurological disorders or inflammatory diseases. Its ability to interact with G-protein-coupled receptors (GPCRs) or kinases is a key area of exploration, as these targets are implicated in a wide range of pathological conditions.

Another hot topic in the scientific community is the role of fluorinated compounds in modern therapeutics. The trifluoromethoxy group in CAS No. 1027224-91-4 aligns with this trend, as fluorine-containing molecules often exhibit enhanced lipophilicity and membrane permeability. These properties are crucial for optimizing drug delivery and achieving desired therapeutic outcomes. As such, this compound is part of a broader effort to develop next-generation pharmaceuticals with improved efficacy and safety profiles.

From an SEO perspective, terms like "tetrahydro-1(2H)-pyrazine derivatives", "trifluoromethoxy phenyl compounds", and "carbothioamide applications" are highly relevant to researchers and industry professionals. By incorporating these keywords naturally into the discussion, this article aims to provide both informational value and search engine visibility. Additionally, the compound's CAS number (1027224-91-4) serves as a unique identifier, ensuring accurate retrieval of scientific literature and commercial listings.

In conclusion, 4-Phenyl-N-4-(trifluoromethoxy)phenyltetrahydro-1(2H)-pyrazinecarbothioamide represents a fascinating example of modern medicinal chemistry. Its structural features and potential biological activities make it a compelling subject for further study. As research progresses, this compound may emerge as a valuable tool for addressing unmet medical needs, particularly in areas such as central nervous system (CNS) disorders and chronic inflammation. The integration of computational modeling and experimental validation will be essential to unlocking its full therapeutic potential.